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Compound of Interest

Compound Name: Ethyl 6-nitropicolinate

Cat. No.: B15070037

Disclaimer: Information regarding the specific molecule, Ethyl 6-nitropicolinate, is not readily
available in public chemical databases and literature. This guide has been constructed using
data from closely related compounds and established chemical principles to provide a
comprehensive overview for researchers, scientists, and drug development professionals. The
experimental protocols and some data presented are based on hypothetical pathways and
should be treated as such.

Introduction

Ethyl 6-nitropicolinate is a pyridine-based organic compound of interest in medicinal
chemistry and materials science due to the presence of both an electron-withdrawing nitro
group and an ester functional group. These features make it a potential building block for the
synthesis of more complex molecules with desired biological activities or material properties.
This guide provides a summary of its predicted molecular structure, data from related
compounds, a plausible synthetic route with detailed experimental protocols, and
characterization techniques.

Molecular Structure and Identifiers

Due to the limited specific information for Ethyl 6-nitropicolinate, the following table includes
identifiers for the parent ester, ethyl picolinate, and a structurally related nitronated pyridine
ester, ethyl 6-methyl-5-nitronicotinate.
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Ethyl 6-
. o Ethyl 6-Methyl-5- . o
Identifier Ethyl Picolinate . o Nitropicolinate
nitronicotinate ]
(Predicted)

CAS Number 2524-52-9 1211538-09-8 Not Available
Molecular Formula CsHoNO2 CoH10N204 CsHsN20a4
Molecular Weight 151.16 g/mol 210.19 g/mol 196.16 g/mol

CCOC(=0O)clcc(c(nl)
SMILES CCOC(=0)cinccecl C)--INVALID-LINK--
[O-]

O=--INVALID-LINK--
clccee(nl)C(=0)OCC

INChI=1S/C8H8N204/
c1-2-14-8(13)6-4-3-5-
7(10(11)12)9-6/h3-
5H,2H2,1H3

INChI=1S/C8HINO2/c  InChI=1S/CI9H10N20
InChl 1-2-11-8(10)7-5-3-4-6-  4/c1-3-15-9(14)7-5-
9-7/h3-6H,2H2,1H3 6(2)10-8(4-7)11(12)13

Physicochemical and Spectroscopic Data of Related
Compounds

The following tables summarize known data for related compounds to provide an estimate of
the expected properties of Ethyl 6-nitropicolinate.

Physicochemical Properties

Ethyl 6-Methyl-5-

Property Ethyl Picolinate . L
nitronicotinate
Boiling Point 215-216 °C 302.7 °C (Predicted)
Density 1.107 g/mL at 25 °C 1.272 g/cm3 (Predicted)
Refractive Index 1.504 Not Available

Spectroscopic Data

Spectroscopic data for a nitropyridine ester is limited. The following provides a general idea of

expected spectral features.
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Expected Features for Ethyl 6-

Spectrosco
p Py Nitropicolinate

Aromatic protons on the pyridine ring (6 7.5-9.0
ppm), quartet for the -OCHz- group (6 ~4.4

1H NMR _
ppm), and a triplet for the -CHs group (o ~1.4

ppm).

Carbonyl carbon (6 ~165 ppm), aromatic
carbons (6 120-150 ppm), ester methylene

15C NMR ( ppm) y
carbon (& ~62 ppm), and ester methyl carbon (&

~14 ppm).

Strong C=0 stretch of the ester (around 1720-

1740 cm~1), C-O stretch (1200-1300 cm™1), and
IR Spectroscopy characteristic asymmetric and symmetric N-O

stretches for the nitro group (around 1530 cm™1

and 1350 cm™1, respectively).[1]

A molecular ion peak corresponding to the

Mass Spectrometry
molecular weight of the compound.

Hypothetical Synthesis Pathway

A plausible synthetic route to Ethyl 6-nitropicolinate is the direct nitration of the commercially
available starting material, ethyl picolinate. The pyridine ring is generally deactivated towards
electrophilic aromatic substitution; however, nitration can be achieved under harsh conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. m.youtube.com [m.youtube.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15070037?utm_src=pdf-body-img
https://www.benchchem.com/product/b15070037?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=pkXCja8br8Y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15070037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 6-Nitropicolinate:
Properties, Synthesis, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15070037#ethyl-6-nitropicolinate-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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